N-(3-pyridinylmethyl)-1-naphthalenamine oxalate

• IUPAC Name: oxalic acid;N-(pyridin-3-ylmethyl)naphthalen-1-amine
• InChI: InChI=1S/C16H14N2.C2H2O4/c1-2-8-15-14(6-1)7-3-9-16(15)18-12-13-5-4-10-17-11-13;3-1(4)2(5)6/h1-11,18H,12H2;(H,3,4)(H,5,6)
• InChI Key: ZOTFYGNHOWWGPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NCC3=CN=CC=C3.C(=O)(C(=O)O)O
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

“N-(3-pyridinylmethyl)-1-naphthalenamine oxalate” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic aromatic organic compound similar to benzene and pyrrole but with one CH replaced by nitrogen. It also contains a naphthalene moiety, which is a polycyclic aromatic hydrocarbon made up of two fused benzene rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (naphthalene and pyridine) and an amine group. The exact structure would depend on the specific locations of these functional groups.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the reactivity of the aromatic rings and the amine group. The pyridine ring might undergo electrophilic substitution reactions, while the amine group could participate in various reactions such as acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of aromatic rings might contribute to its stability and the polarity of the molecule. The amine group could make the compound basic.

Mechanism of Action

Without specific context (such as the compound’s use as a drug, a catalyst, etc.), it’s difficult to define a mechanism of action. If used as a drug, the compound’s mechanism would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound could involve exploring its potential applications, studying its reactivity under various conditions, or investigating its biological activity.